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Abstract
GSK466317A is a small molecule inhibitor demonstrating a distinct polypharmacological

profile, primarily targeting Protein Kinase A (PKA) and members of the G protein-coupled

receptor kinase (GRK) family. This technical guide provides a comprehensive overview of the

known pharmacological data for GSK466317A, including its inhibitory activities and the

experimental methodologies used for its characterization. The document is intended to serve

as a resource for researchers investigating kinase signaling and those involved in the

development of kinase inhibitors.

Introduction
The concept of polypharmacology, where a single drug molecule interacts with multiple targets,

is a critical consideration in modern drug discovery and development. Understanding the full

spectrum of a compound's biological activity is essential for elucidating its mechanism of

action, predicting potential therapeutic applications, and identifying off-target effects.

GSK466317A has emerged as an interesting chemical probe due to its activity against kinases

in the AGC protein kinase group, specifically PKA and select GRKs. This guide synthesizes the

available quantitative data and experimental context for GSK466317A.
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GSK466317A has been characterized as an inhibitor of Protein Kinase A (PKA) and G protein-

coupled receptor kinases (GRKs). The primary quantitative data available for its inhibitory

activity is summarized in the table below. All cited data originates from the seminal study by

Homan et al. (2015) published in ACS Chemical Biology.[1][2][3][4][5]

Target Kinase IC50 (μM)

Protein Kinase A (PKA) 12.59

G protein-coupled receptor kinase 1 (GRK1) 1000

G protein-coupled receptor kinase 2 (GRK2) 31.62

G protein-coupled receptor kinase 5 (GRK5) 39.81

Table 1: Summary of IC50 values for GSK466317A against known target kinases.

Note: A broad kinase selectivity profile for GSK466317A against a larger panel of kinases is not

publicly available at the time of this writing. The known activity is limited to the kinases listed

above.

Potential Signaling Pathway Modulation
Based on its known targets, GSK466317A can be inferred to modulate signaling pathways

regulated by PKA and GRKs.

PKA Signaling Pathway
PKA is a key effector of the second messenger cyclic AMP (cAMP). Inhibition of PKA by

GSK466317A would be expected to antagonize cAMP-mediated signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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